Cas no 1142202-63-8 (3-(5-{(3-Methoxyphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid)
3-(5-{(3-Methoxyphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-{[(3-Methoxyphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic aci d
- AKOS005172294
- 3-(5-((3-Methoxyphenyl)carbamoyl)-1,3,4-thiadiazol-2-yl)propanoicacid
- 3-{5-[(3-methoxyphenyl)carbamoyl]-1,3,4-thiadiazol-2-yl}propanoic acid
- 1142202-63-8
- 3-(5-{[(3-methoxyphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid
- 3-(5-((3-Methoxyphenyl)carbamoyl)-1,3,4-thiadiazol-2-yl)propanoic acid
- 3-[5-[(3-methoxyphenyl)carbamoyl]-1,3,4-thiadiazol-2-yl]propanoic acid
- CS-0335288
- 3-(5-[[(3-METHOXYPHENYL)AMINO]CARBONYL]-1,3,4-THIADIAZOL-2-YL)PROPANOIC ACID
- H25212
- ALBB-009560
- 1,3,4-thiadiazole-2-propanoic acid, 5-[[(3-methoxyphenyl)amino]carbonyl]-
- MFCD12028236
- STK505889
- DTXSID301146969
- 3-(5-([(3-Methoxyphenyl)amino]carbonyl)-1,3,4-thiadiazol-2-yl)propanoic acid
- LS-03134
- 3-(5-{(3-Methoxyphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid
-
- MDL: MFCD12028236
- Inchi: 1S/C13H13N3O4S/c1-20-9-4-2-3-8(7-9)14-12(19)13-16-15-10(21-13)5-6-11(17)18/h2-4,7H,5-6H2,1H3,(H,14,19)(H,17,18)
- InChI Key: WWQUZTZUNMXSCY-UHFFFAOYSA-N
- SMILES: S1C(C(NC2C=CC=C(C=2)OC)=O)=NN=C1CCC(=O)O
Computed Properties
- Exact Mass: 307.06267708Da
- Monoisotopic Mass: 307.06267708Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 130Ų
3-(5-{(3-Methoxyphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM486305-1g |
3-(5-((3-Methoxyphenyl)carbamoyl)-1,3,4-thiadiazol-2-yl)propanoic acid |
1142202-63-8 | 97% | 1g |
$388 | 2023-11-24 | |
| abcr | AB407232-500 mg |
3-(5-{[(3-Methoxyphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid |
1142202-63-8 | 500MG |
€313.80 | 2023-02-03 | ||
| abcr | AB407232-1 g |
3-(5-{[(3-Methoxyphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid |
1142202-63-8 | 1 g |
€406.00 | 2023-07-19 | ||
| abcr | AB407232-5 g |
3-(5-{[(3-Methoxyphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid |
1142202-63-8 | 5 g |
€1,074.00 | 2023-07-19 | ||
| TRC | M243350-100mg |
3-(5-{[(3-Methoxyphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid |
1142202-63-8 | 100mg |
$ 185.00 | 2022-06-04 | ||
| TRC | M243350-250mg |
3-(5-{[(3-Methoxyphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid |
1142202-63-8 | 250mg |
$ 380.00 | 2022-06-04 | ||
| TRC | M243350-500mg |
3-(5-{[(3-Methoxyphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid |
1142202-63-8 | 500mg |
$ 600.00 | 2022-06-04 | ||
| abcr | AB407232-500mg |
3-(5-{[(3-Methoxyphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid; . |
1142202-63-8 | 500mg |
€333.00 | 2025-02-14 | ||
| abcr | AB407232-1g |
3-(5-{[(3-Methoxyphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid; . |
1142202-63-8 | 1g |
€397.00 | 2025-02-14 | ||
| abcr | AB407232-5g |
3-(5-{[(3-Methoxyphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid; . |
1142202-63-8 | 5g |
€1037.00 | 2025-02-14 |
3-(5-{(3-Methoxyphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 3-(5-{(3-Methoxyphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid
3-(5-{(3-Methoxyphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid (CAS No. 1142202-63-8): A Comprehensive Overview
3-(5-{(3-Methoxyphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid (CAS No. 1142202-63-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the study of this compound.
Chemical Structure and Synthesis
The chemical structure of 3-(5-{(3-Methoxyphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid is characterized by a thiadiazole ring linked to a propanoic acid moiety through a carbonyl group. The presence of the methoxyphenyl substituent on the thiadiazole ring imparts unique electronic and steric properties to the molecule. The synthesis of this compound typically involves multi-step reactions, including the formation of the thiadiazole ring and subsequent functional group modifications.
One common synthetic route involves the reaction of 3-methoxyaniline with an appropriate isothiocyanate to form the corresponding thiourea derivative. This intermediate is then cyclized using a suitable reagent, such as phosphorus oxychloride, to form the thiadiazole ring. The resulting thiadiazole derivative is further functionalized by coupling with an appropriate carboxylic acid or its activated form to introduce the propanoic acid moiety.
Biological Properties
3-(5-{(3-Methoxyphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid has been extensively studied for its biological activities. One of its most notable properties is its potential as an anti-inflammatory agent. Recent studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).
In addition to its anti-inflammatory properties, 3-(5-{(3-Methoxyphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid has also been investigated for its antitumor activity. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. These findings suggest that this compound may have potential applications in cancer therapy.
Pharmacokinetic and Toxicological Studies
The pharmacokinetic properties of 3-(5-{(3-Methoxyphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid have been evaluated in several animal models. These studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. The drug is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Metabolism primarily occurs in the liver through Phase I and Phase II biotransformation processes.
Toxicological studies have also been conducted to assess the safety profile of this compound. Acute and chronic toxicity studies in rodents have shown that 3-(5-{(3-Methoxyphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid is well-tolerated at therapeutic doses with no significant adverse effects observed. However, further studies are needed to evaluate its long-term safety in humans.
Clinical Applications and Future Directions
The potential clinical applications of 3-(5-{(3-Methoxyphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid are promising due to its diverse biological activities. Ongoing clinical trials are evaluating its efficacy in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preliminary results from these trials have shown promising outcomes, with patients experiencing significant reductions in inflammation and improved quality of life.
In addition to its anti-inflammatory properties, there is growing interest in exploring the antitumor potential of this compound for cancer therapy. Preclinical studies have identified several molecular targets that could be modulated by this compound to inhibit tumor growth and metastasis. Clinical trials are currently underway to evaluate its safety and efficacy in cancer patients.
Conclusion
3-(5-{(3-Methoxyphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid (CAS No. 1142202-63-8) is a promising compound with a wide range of biological activities. Its anti-inflammatory and antitumor properties make it a valuable candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing clinical trials will provide crucial insights into its therapeutic potential and safety profile. As research continues to advance our understanding of this compound's mechanisms of action and clinical applications, it holds great promise for improving patient outcomes in various diseases.
1142202-63-8 (3-(5-{(3-Methoxyphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)